Phthalimide-PEG1-amine

• Molecular Formula: C12H14N2O4
• Molecular Weight: 250.25 g/mol
• InChI: InChI=1S/C12H14N2O4/c13-5-6-17-7-8-18-14-11(15)9-3-1-2-4-10(9)12(14)16/h1-4H,5-8,13H2
• InChIKey: PAVWNPJFQPZKEP-UHFFFAOYSA-N

Phthalimide-PEG1-amine: PEG1 Linker Overview

Phthalimide-PEG1-amine (CAS 1415328-85-6) is a heterobifunctional, monodisperse polyethylene glycol (PEG) linker featuring a phthalimide-protected amine at one terminus and a free primary amine at the other [1]. It belongs to a class of biochemical reagents and PROTAC (Proteolysis Targeting Chimera) building blocks used in life science research [1]. The phthalimide group serves as a stable protecting group for the amine, enabling controlled deprotection under specific conditions (e.g., hydrazine treatment) for subsequent conjugation [2].

PROTAC Linker Design Monodisperse PEG1 spacer enables precise SAR studies

Orthogonal Deprotection Phthalimide removal via hydrazinolysis avoids acid/base damage

Modular Conjugation Free amine and protected amine support stepwise bioconjugation

• [1] Hycultec GmbH. Phthalimide-PEG1-amine (HY-172304). CAS 1415328-85-6, MWT 250.25. View Source
• [2] Lohbeck, J., Miller, A. (2016). Practical synthesis of a phthalimide-based Cereblon ligand to enable PROTAC development. Bioorganic & Medicinal Chemistry Letters, 26(21), 5260-5262. View Source

Why Phthalimide-PEG1-amine Cannot Be Substituted

Generic substitution of Phthalimide-PEG1-amine with other PEG-amine linkers or those with different protecting groups is scientifically untenable. The phthalimide group provides a distinct, orthogonal deprotection mechanism (typically hydrazinolysis) that is compatible with a wide range of sensitive chemical moieties, unlike the acid-labile Boc or base-labile Fmoc groups . Furthermore, linker length is a critical determinant of PROTAC ternary complex formation and degradation efficiency; systematic alteration of PEG chain length by even a single unit can drastically change biological activity . Therefore, selecting a specific PEG1 spacer is a deliberate design choice based on structure-activity relationship (SAR) data, not an interchangeable commodity [1].

Risk Factor

Phthalimide-PEG1-amine

Common Substitutes

Deprotection Selectivity

Orthogonal hydrazinolysis (neutral pH)

Boc (acidic TFA) or Fmoc (basic piperidine) may damage sensitive groups

Linker Length & Activity

PEG1 spacer with defined end-to-end distance

Alkyl or PEG2+ linkers may significantly shift degradation efficiency

Chemical Compatibility

Phthalimide stable to diverse reaction conditions

Alternative protecting groups may have narrower stability windows

• [1] BOC Sciences. (2025). High-Purity PEG Linkers: Essential Building Blocks for Next-Gen PROTAC Libraries. View Source

Phthalimide-PEG1-amine: Evidence of Advantages

PEG1 Spacer Hydrodynamic Radius vs. Alkyl and Longer PEGs

The choice of a PEG1 spacer provides a quantifiably different molecular geometry compared to alternative linkers like a simple alkyl chain (e.g., C1-C3) or longer PEG units (e.g., PEG2, PEG3). The hydrodynamic radius and resulting end-to-end distance of a monodisperse PEG1 unit (n=1) directly influences the achievable distance between the target protein ligand and the E3 ligase ligand in a PROTAC molecule. Systematic SAR studies demonstrate that linker length, including the difference between PEG1 and PEG2, is a critical variable that can shift degradation efficiency (e.g., DC50) by orders of magnitude [1].

Linker Geometry & Activity

Class-level

PEG1 spacer defines distinct end-to-end distance; linker change can shift PROTAC DC50 by >10-fold

Linker length critically influences ternary complex formation and degradation efficiency

Context-dependent; empirical SAR needed for each target system

Evidence Dimension	Linker length and geometry (PEG units)
Target Compound Data	Monodisperse PEG1 spacer (n=1), with a defined and reproducible end-to-end distance.
Comparator Or Baseline	Alkyl chain linkers (C1-C3) or longer PEG linkers (PEG2, PEG3).
Quantified Difference	DC50 values for PROTACs using different linkers can differ by >10-fold. Exact difference is context-dependent and must be determined empirically for each target.
Conditions	PROTAC ternary complex formation and degradation assays in cellular systems.

Why This Matters

This directly impacts the design and optimization of PROTACs, where precise spatial orientation is crucial for inducing target protein degradation.

• [1] PSIREF. (2024). Article Unraveling the Role of Linker Design in Proteolysis Targeting Chimeras. View Source

Orthogonal Phthalimide Deprotection Strategy

The phthalimide group offers an orthogonal deprotection strategy compared to the widely used Boc (acid-labile) and Fmoc (base-labile) amine protecting groups. Deprotection is typically achieved via hydrazinolysis, a condition that is neutral with respect to acid/base sensitivity, thereby preserving other acid- or base-labile functional groups present in the target molecule . This avoids the common degradation pathways observed with Boc- or Fmoc-protected compounds under their respective deprotection conditions (e.g., strong acid or base).

Orthogonal Deprotection

Class-level

Phthalimide: hydrazinolysis (neutral); Boc: TFA (acid); Fmoc: piperidine (base) – avoids acid/base degradation

Enables synthesis of conjugates with acid- or base-sensitive moieties

No quantitative yield comparison available for this compound

Evidence Dimension	Deprotection conditions and functional group tolerance
Target Compound Data	Deprotection via hydrazinolysis (neutral pH). Compatible with acid- and base-sensitive groups.
Comparator Or Baseline	Boc-protected amines (require acidic conditions, e.g., TFA) and Fmoc-protected amines (require basic conditions, e.g., piperidine).
Quantified Difference	Qualitative: Prevents degradation of acid/base-sensitive moieties. No quantitative yield comparison available for Phthalimide-PEG1-amine specifically.
Conditions	Standard organic synthesis and bioconjugation protocols.

Why This Matters

This enables the synthesis of complex, multifunctional molecules (e.g., PROTACs, antibody-drug conjugates) containing multiple sensitive functional groups, reducing the risk of side reactions and improving final product yield and purity.

Phthalimide Scaffold in Validated PROTAC Toolbox

Phthalimide-PEG1-amine is structurally related to the phthalimide-based scaffold described by Lohbeck and Miller (2016) for the construction of Cereblon (CRBN)-targeting PROTACs. The study validated the use of a 'PROTAC toolbox' of four amines, demonstrating the effectiveness of this approach for rapidly assembling functional PROTAC molecules [1]. While this specific reference does not provide quantitative degradation data for Phthalimide-PEG1-amine itself, it establishes the broader chemical class as a proven and reliable starting point for degrader development.

PROTAC Toolbox Validation

Supporting evidence

Phthalimide scaffold used in validated PROTAC toolbox synthesis (Lohbeck & Miller 2016)

Supports use of phthalimide-PEG-amine motif for degrader campaigns

No quantitative degradation data; scaffold precedent only

Evidence Dimension	Established synthetic utility in PROTAC construction
Target Compound Data	Analogue of a phthalimide-based scaffold used to synthesize a 'PROTAC toolbox' of four amines.
Comparator Or Baseline	Other E3 ligase ligand-linker conjugates (e.g., VHL-based).
Quantified Difference	No quantitative data for Phthalimide-PEG1-amine in this study.
Conditions	Synthesis of Cereblon-targeting PROTACs.

Why This Matters

This provides a strong scientific precedent for the utility of the phthalimide-PEG-amine structural motif in a critical, high-demand application, supporting its selection for new degrader campaigns.

• [1] Lohbeck, J., Miller, A. (2016). Practical synthesis of a phthalimide-based Cereblon ligand to enable PROTAC development. Bioorganic & Medicinal Chemistry Letters, 26(21), 5260-5262. View Source

Phthalimide-PEG1-amine: Research Applications

PROTAC Linker Length Optimization

Phthalimide-PEG1-amine is ideal for synthesizing focused libraries of PROTAC candidates where the linker length is systematically varied. Researchers can use it to generate a degrader with a PEG1 spacer and compare its target degradation efficiency (DC50, Dmax) against analogs with PEG2, PEG3, or alkyl linkers to establish a robust structure-activity relationship (SAR). This approach is based on the established principle that linker length is a critical determinant of PROTAC activity .

Acid/Base-Sensitive Bioconjugate Synthesis

Due to the orthogonal deprotection of the phthalimide group via hydrazinolysis, this linker is particularly well-suited for constructing complex bioconjugates containing acid- or base-sensitive moieties. This includes payloads such as certain peptides, glycans, or small-molecule drugs that would degrade under the TFA (Boc removal) or piperidine (Fmoc removal) conditions commonly used with other protected PEG-amine linkers .

Cereblon (CRBN) PROTAC Toolbox

Following the methodology of Lohbeck and Miller (2016), Phthalimide-PEG1-amine can serve as a key component in a modular 'PROTAC toolbox' for Cereblon (CRBN)-recruiting degraders . Its structure, featuring a free amine and a phthalimide-protected amine, allows for straightforward sequential conjugation to a target protein ligand and subsequent deprotection for final E3 ligase ligand attachment, streamlining the synthesis of CRBN-based degrader libraries.

Controlled Surface and Nanoparticle Functionalization

The compound's heterobifunctional nature (protected amine and free amine) makes it suitable for controlled surface modification. For instance, the free amine can be used to attach the linker to a nanoparticle or solid support. Following this immobilization, the phthalimide group can be selectively deprotected to reveal a second, reactive amine handle for the attachment of a desired biomolecule or payload, enabling a clean, two-step functionalization strategy .

Application

Selection Property

Validation Focus

PROTAC Linker Optimization

Monodisperse PEG1 spacer for systematic SAR

Linker-length-dependent degradation efficiency

Acid/Base-Sensitive Bioconjugation

Orthogonal phthalimide deprotection compatibility

Integrity of acid/base-labile payloads

Cereblon PROTAC Toolbox

Heterobifunctional handles for modular assembly

Streamlined synthesis of CRBN degrader libraries

Surface & Nanoparticle Modification

Sequential amine conjugation strategy

Controlled two-step functionalization